Cas no 2171286-00-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid
• CAS No: 2171286-00-1
• MF: C₂₁H₂₀F₂N₂O₅
• MW: 418.390712738037
• CID: 6011932
• PubChem ID: 165812983
• Update Time: 2025-06-13

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid
• EN300-1502639
• 2171286-00-1
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C21H20F2N2O5/c1-12(18(26)24-11-21(22,23)19(27)28)25-20(29)30-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t12-/m0/s1
• InChI Key： NGIPVJBKXORSSL-LBPRGKRZSA-N
• SMILES： FC(C(=O)O)(CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 418.13402807g/mol
• Monoisotopic Mass: 418.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid (CAS: 2171286-00-1)

In recent years, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid (CAS: 2171286-00-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoic acid moiety and Fmoc-protected amino group, has shown promise in various applications, including peptide synthesis, drug development, and targeted therapeutics. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

The primary focus of recent studies has been on the compound's role as a building block in peptide synthesis. Researchers have leveraged its structural features to enhance the stability and bioavailability of peptide-based drugs. The difluoromethyl group, in particular, has been instrumental in improving metabolic stability and resistance to enzymatic degradation, making it a valuable component in the design of novel therapeutics. Additionally, the Fmoc-protected amino group facilitates efficient solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical development.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's application in the synthesis of protease inhibitors. The researchers demonstrated that incorporating 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid into peptide backbones significantly enhanced inhibitory activity against target enzymes. This finding underscores the compound's potential in developing next-generation antiviral and anticancer agents. Furthermore, the study highlighted the compound's compatibility with automated synthesis platforms, which could streamline large-scale production.

Another area of interest is the compound's utility in bioconjugation strategies. Recent work in Bioconjugate Chemistry (2024) detailed its use as a linker molecule for attaching therapeutic payloads to antibodies or other targeting moieties. The difluoropropanoic acid segment provides a stable linkage, while the Fmoc group allows for precise control over conjugation sites. This dual functionality has opened new avenues for the development of antibody-drug conjugates (ADCs) and other targeted delivery systems.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scalability. A 2024 report in Organic Process Research & Development highlighted the need for more efficient purification methods to reduce production costs and improve yield. Researchers are also investigating alternative protecting groups to further enhance the compound's versatility in diverse chemical environments.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid (CAS: 2171286-00-1) continues to be a focal point in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it a valuable tool for drug discovery and development. Future research will likely focus on addressing synthetic challenges and expanding its use in emerging therapeutic modalities, such as PROTACs and peptide-based vaccines.